Cas no 1111109-18-2 (5-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one)

• Product Name: 5-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one
• CAS No: 1111109-18-2
• MF: C₁₂H₈F₃NO₂
• MW: 255.192633628845
• CID: 2606697
• PubChem ID: 53218156
• Update Time: 2025-05-20

5-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one
• 5-[4-(Trifluoromethoxy)phenyl]pyridin-2(1H)-one
• DTXSID70683147
• 2-HYDROXY-5-(4-TRIFLUOROMETHOXYPHENYL)PYRIDINE
• 2-Hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine
• MKYZTGQYWXPSMX-UHFFFAOYSA-N
• MFCD11876478
• A1-33909
• 2-Hydroxy-5-(4-trifluoromethoxyphenyl)pyridine, 95%
• 1111109-18-2
• 5-(4-(Trifluoromethoxy)phenyl)pyridin-2(1H)-one

• Inchi： 1S/C12H8F3NO2/c13-12(14,15)18-10-4-1-8(2-5-10)9-3-6-11(17)16-7-9/h1-7H,(H,16,17)
• InChI Key： MKYZTGQYWXPSMX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC(NC=1)=O)(F)F

Computed Properties

• Exact Mass: 255.05071298Da
• Monoisotopic Mass: 255.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one

5-[4-(Trifluoromethoxy)phenyl]-1H-pyridin-2-one: A Comprehensive Overview

The compound 5-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one, identified by the CAS number 1111109-18-2, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridinone derivatives, which have been extensively studied for their unique chemical properties and biological activities. The presence of the trifluoromethoxy group attached to the phenyl ring introduces a level of fluorine substitution that enhances the compound's stability and reactivity, making it a valuable component in modern chemical synthesis.

Recent studies have highlighted the importance of pyridinone derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The structure of 5-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one allows for versatile functionalization, enabling researchers to explore its potential in treating various diseases. For instance, its ability to interact with specific protein targets has been leveraged in the design of novel anticancer agents. The trifluoromethoxy group plays a crucial role in modulating the compound's pharmacokinetic properties, ensuring optimal bioavailability and efficacy.

In addition to its biological applications, 5-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one has shown promise in materials science. Its aromatic stability and electron-withdrawing groups make it an ideal candidate for use in advanced polymer systems and organic electronics. Researchers have investigated its role as a building block for constructing high-performance organic semiconductors, which are essential for next-generation electronic devices such as flexible displays and solar cells.

The synthesis of 5-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent cyclization steps. The introduction of the trifluoromethoxy group is typically achieved through nucleophilic aromatic substitution, ensuring high regioselectivity and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing production costs and improving scalability.

From an environmental perspective, understanding the degradation pathways of 5-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one is critical for assessing its ecological impact. Studies have shown that the compound undergoes rapid hydrolysis under alkaline conditions, minimizing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on soil microorganisms and aquatic life.

In conclusion, 5-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one (CAS No. 111109-18-2) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and application development, position it as a key player in advancing modern science and technology.